Cas no 1798792-52-5 (7-bromo-3,4-dihydro-1H-2-benzopyran-4-ol)

• Product Name: 7-bromo-3,4-dihydro-1H-2-benzopyran-4-ol
• CAS No: 1798792-52-5
• MF: C₉H₉BrO₂
• MW: 229.070562124252
• CID: 5265921
• PubChem ID: 118139012
• Update Time: 2026-03-09

7-bromo-3,4-dihydro-1H-2-benzopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-4-ol, 7-bromo-3,4-dihydro-
• 7-bromo-3,4-dihydro-1H-2-benzopyran-4-ol

• Inchi： 1S/C9H9BrO2/c10-7-1-2-8-6(3-7)4-12-5-9(8)11/h1-3,9,11H,4-5H2
• InChI Key： FCAXRSMFSGFTPH-UHFFFAOYSA-N
• SMILES： C1OCC2=CC(Br)=CC=C2C1O

Computed Properties

• Exact Mass: 227.97859g/mol
• Monoisotopic Mass: 227.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 7-bromo-3,4-dihydro-1H-2-benzopyran-4-ol

7-Bromo-3,4-Dihydro-1H-2-Benzopyran-4-Ol

7-Bromo-3,4-Dihydro-1H-2-Benzopyran-4-Ol is a unique organic compound with the CAS Registry Number 1798792-52-5. This compound belongs to the class of benzopyrans, which are aromatic heterocyclic compounds with a fused benzene ring and a dihydropyran ring. The presence of a bromine atom at the 7th position and a hydroxyl group at the 4th position makes this compound particularly interesting for its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The synthesis of 7-Bromo-3,4-Dihydro-1H-2-Benzopyran-4-Ol involves a series of carefully designed organic reactions. Researchers have explored various methodologies to construct the benzopyran framework, including oxidative coupling, cyclization reactions, and enolate chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched samples of this compound, which is crucial for its potential use in drug discovery.

One of the most significant applications of 7-Bromo-3,4-Dihydro-1H-2-Benzopyran-4-Ol lies in its role as a building block for more complex molecules. Its bromine substituent serves as an excellent leaving group, facilitating further functionalization through nucleophilic substitution reactions. This property has been exploited in the construction of diverse bioactive molecules, including kinase inhibitors and GPCR modulators.

Recent studies have highlighted the potential of 7-Bromo-3,4-Dihydro-1H-2-Benzopyran-4-Ol as a precursor for natural product-inspired compounds. For instance, researchers have successfully used this compound to synthesize analogs of bioactive alkaloids and terpenoids. These analogs exhibit promising biological activities, such as anti-inflammatory and anticancer properties, making them valuable candidates for further preclinical testing.

The physical properties of 7-Bromo-3,4-Dihydro-1H-2-Benzopyran-4-Ol are well-documented. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the aromatic region, indicating its potential use in optoelectronic materials.

In terms of spectroscopic analysis, 7-Bromo-3,4-Dihydro-1H-2-Benzopyran-4-Ol exhibits characteristic NMR signals that confirm its structure. The hydroxyl proton appears as a broad singlet around δ 5.5 ppm, while the aromatic protons resonate between δ 6.8 and δ 8.0 ppm. The bromine atom contributes to the molecular weight and is easily detectable by mass spectrometry.

The safety profile of 7-Bromo-CAS No: 1798792525 is an essential consideration for its handling and storage. It is stable under normal conditions but should be protected from moisture and light to prevent degradation. Proper personal protective equipment should be used during synthesis and manipulation to ensure worker safety.

In conclusion, 7-Bromo-CAS No: 1798792525, also known as 7-Bromo-CAS No: 1798792525, is a versatile compound with significant potential in various scientific domains. Its unique structure and reactivity make it an invaluable tool for researchers exploring new chemical entities with therapeutic applications.